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Introduction
Ammonium copper(II) sulfate hexahydrate, (NH₄)₂Cu(SO₄)₂·6H₂O, is a double salt that

forms a characteristic deep blue solution in the presence of excess ammonia. This coloration is

due to the formation of the tetraamminecopper(II) complex ion, [Cu(NH₃)₄]²⁺.[1] The intensity of

this color is directly proportional to the concentration of the complex, a principle that can be

quantitatively analyzed using UV-Vis spectroscopy. This application note provides a detailed

protocol for the preparation of aqueous solutions of ammonium copper(II) sulfate
hexahydrate and the subsequent analysis using UV-Vis spectroscopy to determine the

concentration of the tetraamminecopper(II) complex. The relationship between absorbance and

concentration is governed by the Beer-Lambert Law, which states that the absorbance of a

solution is directly proportional to its concentration.

Principle
In an aqueous solution with a sufficient concentration of ammonia, the copper(II) ions from

ammonium copper(II) sulfate hexahydrate exist predominantly as the tetraamminecopper(II)

complex ion.[1] This complex absorbs light in the yellow-red region of the visible spectrum,

resulting in the solution's intense blue appearance.[1] The wavelength of maximum absorbance
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(λmax) for the tetraamminecopper(II) complex is typically in the range of 600-650 nm.[2] By

measuring the absorbance of solutions with known concentrations at this λmax, a calibration

curve can be constructed. This curve can then be used to determine the concentration of an

unknown sample.

Data Presentation
The following table summarizes the preparation of standard solutions and presents example

absorbance data. A stock solution of 0.10 M tetraamminecopper(II) complex is prepared from

ammonium copper(II) sulfate hexahydrate. This stock solution is then serially diluted to

create a range of standard concentrations.

Test Tube

Volume of
0.10 M
CuSO₄
(mL)

Volume of
0.010 M
CuSO₄
(mL)

Volume of
0.50 M
NH₃ / 0.50
M
NH₄NO₃
(mL)

Volume of
Water
(mL)

Final
Concentr
ation of
[Cu(NH₃)₄
]²⁺ (M)

Example
Absorban
ce at
λmax
(~610 nm)

1 2.5 0.0 2.0 5.5 0.025 0.625

2 2.0 0.0 2.0 6.0 0.020 0.500

3 1.0 0.0 2.0 7.0 0.010 0.250

4 0.0 5.0 2.0 3.0 0.005 0.125

5 0.0 2.0 2.0 6.0 0.002 0.050

Note: The absorbance values are illustrative and would be experimentally determined.

Experimental Protocols
Materials and Equipment

Ammonium copper(II) sulfate hexahydrate ((NH₄)₂Cu(SO₄)₂·6H₂O)

Ammonia solution (e.g., 1.0 M NH₃)

Ammonium nitrate (NH₄NO₃)
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Deionized water

Volumetric flasks (various sizes)

Pipettes (various sizes)

Beakers

UV-Vis spectrophotometer

Cuvettes (1 cm path length)

Preparation of a 0.10 M Tetraamminecopper(II) Stock
Solution

Weighing the salt: Accurately weigh out 39.98 g of ammonium copper(II) sulfate
hexahydrate (molar mass: 399.84 g/mol ).

Dissolution: Dissolve the weighed salt in approximately 800 mL of deionized water in a 1 L

volumetric flask.

Addition of Ammonia: To ensure the formation of the tetraamminecopper(II) complex, add a

sufficient amount of concentrated ammonia solution. The solution should turn a deep royal

blue.

Final Volume: Carefully add deionized water to the mark of the 1 L volumetric flask and mix

thoroughly.

Preparation of the Ammonia-Ammonium Nitrate Buffer
(0.50 M NH₃ / 0.50 M NH₄NO₃)

Mixing: Mix equal volumes of 1.0 M NH₃ and 1.0 M NH₄NO₃ solutions. For example, mix 10

mL of 1.0 M NH₃ with 10 mL of 1.0 M NH₄NO₃.[1] This buffer helps to maintain a constant pH

and a sufficient excess of ammonia.

Preparation of Standard Solutions
Labeling: Label five clean, dry test tubes from 1 to 5.
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Dilution: Using pipettes, carefully dispense the volumes of the 0.10 M and 0.010 M copper

sulfate stock solutions, the ammonia-ammonium nitrate buffer, and deionized water into the

corresponding test tubes as detailed in the data presentation table.

Mixing: Thoroughly mix the contents of each test tube.

UV-Vis Spectrophotometer Measurement
Instrument Warm-up: Turn on the spectrophotometer and allow it to warm up for the

manufacturer's recommended time.

Wavelength Selection: Set the spectrophotometer to scan a wavelength range (e.g., 400-800

nm) to determine the λmax of the most concentrated standard solution. Once determined

(approximately 610 nm), set the instrument to this fixed wavelength for all subsequent

measurements.[3]

Blanking: Fill a cuvette with the blank solution (a solution containing the ammonia-

ammonium nitrate buffer and deionized water but no copper complex). Place the cuvette in

the spectrophotometer and zero the absorbance.

Measurement of Standards: Starting with the least concentrated standard, rinse the cuvette

with a small amount of the standard solution before filling it. Place the cuvette in the

spectrophotometer and record the absorbance. Repeat this for all standard solutions.

Measurement of Unknown: If you have a sample of unknown concentration, measure its

absorbance in the same manner.

Data Analysis
Calibration Curve: Plot a graph of absorbance (y-axis) versus the concentration (x-axis) of

the standard solutions.

Linear Regression: Perform a linear regression on the data points. The resulting equation will

be in the form of y = mx + c, where 'y' is the absorbance, 'x' is the concentration, 'm' is the

slope (related to the molar absorptivity), and 'c' is the y-intercept (which should be close to

zero).
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Determine Unknown Concentration: Use the equation of the line to calculate the

concentration of the unknown sample from its measured absorbance.

Visualization of the Experimental Workflow
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Click to download full resolution via product page

Caption: Experimental workflow for UV-Vis analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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